Cas no 946344-32-7 (N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide)

• Product Name: N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide
• CAS No: 946344-32-7
• MF: C₂₀H₁₇N₃O₄S
• MW: 395.431683301926
• CID: 6569654
• Update Time: 2025-07-08

N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide
• 2-Naphthalenesulfonamide, N-[2-[3-(2-furanyl)-6-oxo-1(6H)-pyridazinyl]ethyl]-

• Inchi： 1S/C20H17N3O4S/c24-20-10-9-18(19-6-3-13-27-19)22-23(20)12-11-21-28(25,26)17-8-7-15-4-1-2-5-16(15)14-17/h1-10,13-14,21H,11-12H2
• InChI Key： GXVGNJUMZLAOIL-UHFFFAOYSA-N
• SMILES： C1=C2C(C=CC=C2)=CC=C1S(NCCN1N=C(C2=CC=CO2)C=CC1=O)(=O)=O

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• Boiling Point: 611.4±65.0 °C(Predicted)
• pka: 10.60±0.40(Predicted)

Additional information on N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide

Comprehensive Analysis of N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide (CAS No. 946344-32-7)

The compound N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide (CAS No. 946344-32-7) is a structurally unique molecule that has garnered significant attention in pharmaceutical and biochemical research. Its complex name reflects its hybrid architecture, combining a furan ring, a pyridazine core, and a naphthalene sulfonamide moiety. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting enzyme inhibition and signal transduction pathways.

Recent studies highlight the growing interest in sulfonamide derivatives due to their versatility in medicinal chemistry. The naphthalene sulfonamide group, in particular, is known for its ability to interact with biological targets such as kinases and G-protein-coupled receptors (GPCRs). Researchers are actively exploring the potential of CAS No. 946344-32-7 in modulating these pathways, with a focus on inflammatory and metabolic diseases. This aligns with current trends in precision medicine, where tailored molecular designs are critical for therapeutic efficacy.

One of the most searched questions in the field is: "What are the applications of furan-containing compounds in drug development?" The furan-2-yl group in this molecule contributes to its pharmacokinetic properties, such as improved solubility and bioavailability. Additionally, the 6-oxo-1,6-dihydropyridazine segment is a key pharmacophore, often associated with anti-inflammatory and antimicrobial activities. These features make N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide a subject of ongoing preclinical investigations.

From a synthetic chemistry perspective, the preparation of CAS No. 946344-32-7 involves multi-step organic reactions, including condensation and sulfonylation. The purity and stability of this compound are critical for reproducible research outcomes, which is why analytical techniques like HPLC and NMR are routinely employed. Researchers also emphasize the importance of structure-activity relationship (SAR) studies to optimize its biological performance.

In the context of AI-driven drug discovery, computational models are increasingly used to predict the binding affinity of N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide with target proteins. This approach accelerates the identification of lead compounds, reducing time and costs in early-stage research. Such innovations are reshaping how scientists explore small-molecule therapeutics, with CAS No. 946344-32-7 serving as a case study for hybrid scaffold design.

Environmental and regulatory considerations are also paramount. While this compound is not classified as hazardous, its biodegradation and ecotoxicological profile are under evaluation to ensure compliance with green chemistry principles. This aligns with the broader demand for sustainable pharmaceutical synthesis, a topic frequently searched by industry professionals.

In summary, N-{2-3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-ylethyl}naphthalene-2-sulfonamide represents a fascinating intersection of organic chemistry and biomedical research. Its structural complexity and potential therapeutic applications make it a compelling subject for further study, particularly in the era of targeted drug delivery and computational biology.